Cas no 120512-42-7 (Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester)

Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester structure
120512-42-7 structure
Product Name:Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester
CAS No:120512-42-7
MF:C13H15NO2
MW:217.263703584671
CID:1209872
PubChem ID:19349442
Update Time:2025-04-20

Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester
    • methyl 3-(1-cyano-1-methylethyl)-5-methylbenzoate
    • methyl 3-(2-cyanopropan-2-yl)-5-methylbenzoate
    • SCHEMBL936865
    • DB-319892
    • 120512-42-7
    • DTXSID70598267
    • Inchi: 1S/C13H15NO2/c1-9-5-10(12(15)16-4)7-11(6-9)13(2,3)8-14/h5-7H,1-4H3
    • InChI Key: OJGFDFHIECZEDQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C)C=C(C=1)C(C#N)(C)C)=O

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.1Ų

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